2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 2-methoxy-4-(2-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C15H14O4/c1-18-13-6-4-3-5-11(13)10-7-8-12(15(16)17)14(9-10)19-2/h3-9H,1-2H3,(H,16,17)
• InChI Key: UFAYVHGHKIBOOB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=C(C=C2)C(=O)O)OC
• Molecular Formula: C15H14O4
• DSSTOX Substance ID: DTXSID40689136
• Molecular Weight: 258.27 g/mol
• CAS RN: 175153-17-0

Description

2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% (2-MMPB-95) is a synthetic organic compound with a variety of applications in scientific research and laboratory experiments. It is composed of two phenyl rings, one of which is substituted with a methoxy group, and an acid group on the other side. 2-MMPB-95 is a white crystalline solid, with a melting point of 127-128°C and a vapor pressure of 0.07 mm Hg at 25°C.

Scientific Research Applications

2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% is widely used in scientific research, particularly in the fields of biochemistry and pharmacology. It is used in the synthesis of a variety of compounds, including drugs and other biologically active molecules. It is also used as a reagent in organic synthesis, as a catalyst in a variety of reactions, and as a chromogenic reagent for the detection of certain proteins.

Mechanism of Action

2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% is believed to act as a protonophore, which is a molecule that can transport protons across cellular membranes. This is thought to be due to its ability to form hydrogen bonds with the lipid molecules of the cell membrane, allowing it to shuttle protons across the membrane.
Biochemical and Physiological Effects
2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in lipid metabolism, and to reduce the production of reactive oxygen species. It has also been shown to inhibit the growth of cancer cells and to reduce inflammation.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% has a number of advantages and limitations when used in laboratory experiments. One advantage is that it is relatively easy to synthesize and is widely available. Another advantage is that it is relatively non-toxic, making it safe to use in experiments. However, it is also relatively unstable and can be easily degraded by light and heat.

Future Directions

There are a number of potential future applications for 2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95%. One potential application is in the development of new drugs, as its protonophore activity could be used to modify the activity of existing drugs. Another potential application is in the development of new diagnostic tests, as its ability to inhibit the activity of certain enzymes could be used to detect the presence of certain diseases. Additionally, its ability to reduce inflammation could be exploited in the development of new treatments for inflammatory diseases. Finally, its ability to inhibit cancer cell growth could be used to develop new treatments for cancer.

Synthesis Methods

2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95% can be synthesized via a number of methods. One common approach is to react 4-hydroxybenzoic acid with 2-methoxyphenol in the presence of a base, such as sodium hydroxide, to form 2-Methoxy-4-(2-methoxyphenyl)benzoic acid, 95%. This reaction is usually carried out in an aqueous solution of the two reactants.